![molecular formula C10H6BrNOS2 B6021291 5-(3-bromobenzylidene)-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B6021291.png)
5-(3-bromobenzylidene)-2-thioxo-1,3-thiazolidin-4-one
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Overview
Description
5-(3-bromobenzylidene)-2-thioxo-1,3-thiazolidin-4-one, also known as BBTT, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and materials science.
Scientific Research Applications
Synthesis and Physico-Chemical Properties
5-(3-bromobenzylidene)-2-thioxo-1,3-thiazolidin-4-one has been a subject of interest in synthetic chemistry. Research indicates the synthesis and analysis of its physico-chemical properties. For example, Albuquerque et al. (1999) describe the synthesis of thiazolidinediones and thioxothiazolidinones, including derivatives like 3-(4-bromobenzyl)-5-arylidene-thiazolidine-2,4-diones (Albuquerque et al., 1999).
Antitumor Activity
Significant research has been conducted on the antitumor properties of thiazolidin-4-one derivatives. Horishny and Matiychuk (2021) synthesized derivatives and evaluated their in vitro antitumor activity against human cancer cell lines, demonstrating moderate activity (Horishny & Matiychuk, 2021). Similarly, Bourahla et al. (2021) synthesized libraries of 5-arylidene-2-thioxo-1,3-thiazolidin-4-ones and evaluated them as potential treatments for neurological or oncological disorders (Bourahla et al., 2021).
Photosynthesis-Inhibiting Properties
Opletalová et al. (2011) studied rhodanine derivatives for their ability to inhibit photosynthetic electron transport, finding that some derivatives, including (5Z)-5-(4-bromobenzylidene)-2-thioxo-1,3-thiazolidin-4-one, showed significant inhibitory activity (Opletalová et al., 2011).
Antimicrobial Evaluation
The antimicrobial potential of thiazolidinone derivatives has been explored. For instance, Deep et al. (2014) synthesized novel derivatives of 4-thiazolidinone and evaluated their in vitro antimicrobial activity against various strains, finding significant biological activity (Deep et al., 2014).
Supramolecular Self-Assembly
Andleeb et al. (2017) synthesized thioxothiazolidinone derivatives and analyzed their supramolecular assemblies in solid states, providing insights into the role of noncovalent interactions in stabilizing these structures (Andleeb et al., 2017).
Green Chemical Synthesis
Sachdeva et al. (2013) reported the green synthesis of 5-(fluorinatedbenzylidene)-2-thioxo-1,3-thiazolidin-4-ones, demonstrating an environmentally friendly approach to synthesizing these compounds (Sachdeva et al., 2013).
properties
IUPAC Name |
(5Z)-5-[(3-bromophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6BrNOS2/c11-7-3-1-2-6(4-7)5-8-9(13)12-10(14)15-8/h1-5H,(H,12,13,14)/b8-5- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTYMLMRHOPDJMX-YVMONPNESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)C=C2C(=O)NC(=S)S2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)Br)/C=C\2/C(=O)NC(=S)S2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6BrNOS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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